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Compound of Interest

Compound Name: Furaptra

Cat. No.: B055009

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furaptra, also known as Mag-Fura-2, is a ratiometric, UV-excitable fluorescent indicator dye
used for the quantification of intracellular magnesium (Mg2*) concentrations.[1][2] It also
exhibits a response to calcium (Ca2*) with a significantly higher dissociation constant (Kd)
compared to its affinity for Mg2+, making it useful for detecting high, transient Ca?* spikes.[1][2]
[3] Furaptra is available in two primary forms: the acetoxymethyl (AM) ester, which is
membrane-permeant, and the membrane-impermeant salt form (tetrapotassium or tetrasodium
salt).[1][4] Proper preparation of stock solutions is critical for accurate and reproducible
experimental results. This document provides detailed protocols for the preparation, storage,
and handling of Furaptra stock solutions.

Chemical and Physical Properties

A summary of Furaptra's key properties is essential for the accurate preparation of stock
solutions. The properties vary between the AM ester and the salt forms.
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Property

Furaptra, AM Ester

Furaptra,
Tetrapotassium
Salt

Furaptra,
Tetrasodium Salt

Molecular Formula

C30H30N2019[4]

C1sH10KaN2011[2]

CisH1oN2NasO11[1]

Molecular Weight 723 g/mol [4] 587 g/mol [2] 523 g/mol [1]
Appearance Light yellow solid[4] Light yellow solid[2] Light yellow solid[1]

B Soluble in anhydrous Soluble in water (pH >  Soluble in water (pH >
Solubility

DMSO[4]

6)[°]

6)[1]

Cell Permeability

Membrane

permeant[4]

Membrane

impermeant[2]

Membrane

impermeant[1]

Excitation/Emission

(after hydrolysis)

369/511 nm (no
Mg2*); 330/491 nm
(high Mg?*)[4]

369/511 nm (no
Mg2*); 330/491 nm
(high Mg?*)[2]

369/511 nm (no
Mg2*); 330/491 nm
(high Mg?*)[1]

Storage

-20°C, desiccated,
protected from light[4]

-20°C, desiccated,
protected from light[2]

4°C, desiccated,

protected from light[1]
[5]

Experimental Protocols
Protocol 1: Preparation of Furaptra, AM Ester Stock
Solution

Furaptra, AM ester is the preferred form for loading the indicator into live cells. Once inside the
cell, nonspecific esterases cleave the AM ester group, trapping the active, membrane-
impermeant form of Furaptra in the cytoplasm.[6]

Materials:
o Furaptra, AM ester solid
o Anhydrous dimethyl sulfoxide (DMSO)

e \ortex mixer
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e Microcentrifuge tubes or amber glass vials
o Pipettes and sterile pipette tips
Procedure:

Equilibration: Allow the vial of Furaptra, AM ester and the anhydrous DMSO to warm to
room temperature before opening to prevent condensation, which can lead to hydrolysis of
the AM ester.[7]

Weighing: Due to the small quantities typically used, it is often more practical to dissolve the
entire contents of a pre-weighed vial.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial of Furaptra, AM
ester to achieve a stock solution concentration of 1-5 mM.[7] For example, to prepare a 1
mM stock solution from 1 mg of Furaptra, AM ester (MW: 723 g/mol ), add 1.38 mL of
anhydrous DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.
Dissolution may be slow, so allow sufficient time.[7]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly
sealed microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw cycles and
moisture contamination. Store the aliquots at -20°C, protected from light.[4] A properly stored
DMSO stock solution is stable for at least six months.[7]

Protocol 2: Preparation of Furaptra Salt (Tetrapotassium
or Tetrasodium) Stock Solution

The salt forms of Furaptra are used for in vitro calibration or can be loaded into cells via
microinjection or scrape loading.[1][2]

Materials:
e Furaptra, tetrapotassium or tetrasodium salt

e High-purity water or an appropriate aqueous buffer (pH > 6)
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o Vortex mixer
e Microcentrifuge tubes or amber glass vials
» Pipettes and sterile pipette tips

Procedure:

Weighing: Weigh the desired amount of Furaptra salt.

» Dissolution: Dissolve the Furaptra salt in high-purity water or an aqueous buffer with a pH
greater than 6 to the desired stock concentration (e.g., 1-10 mM).

e Mixing: Vortex the solution until the salt is completely dissolved.

» Aliquoting and Storage: Aliquot the stock solution into smaller volumes. Store the aliquots
frozen at -20°C and protected from light. These solutions should be stable for at least six
months.[8]

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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